Cas no 951891-88-6 (7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid)

7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid is a synthetic intermediate characterized by its trimethoxyphenyl and oxoheptanoic acid functional groups. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its structural versatility, serving as a precursor for bioactive molecules. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic substitution reactions, while the carboxylic acid moiety allows for further derivatization. Its well-defined molecular structure ensures consistency in synthetic applications, making it valuable for developing analogs with potential therapeutic properties. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Purity and stability are critical for reliable experimental outcomes.
7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid structure
951891-88-6 structure
Product Name:7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid
CAS No:951891-88-6
MF:C16H22O6
MW:310.342285633087
CID:4722617
Update Time:2025-10-20

7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-(3,4,5-trimethoxyphenyl)-7-oxoheptanoic acid
    • 7-oxo-7-(3,4,5-trimethoxyphenyl)heptanoic acid
    • 7211e
    • 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid
    • Inchi: 1S/C16H22O6/c1-20-13-9-11(10-14(21-2)16(13)22-3)12(17)7-5-4-6-8-15(18)19/h9-10H,4-8H2,1-3H3,(H,18,19)
    • InChI Key: LUBTWZKEGFQQPJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C(=C(C=1)OC)OC)OC)CCCCCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 343
  • Topological Polar Surface Area: 82.1

7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T101885-250mg
7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid
951891-88-6
250mg
$ 365.00 2022-06-03
TRC
T101885-500mg
7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid
951891-88-6
500mg
$ 605.00 2022-06-03
Fluorochem
207502-1g
7-(3,4,5-trimethoxyphenyl)-7-oxoheptanoic acid
951891-88-6 97%
1g
£352.00 2022-03-01
Fluorochem
207502-2g
7-(3,4,5-trimethoxyphenyl)-7-oxoheptanoic acid
951891-88-6 97%
2g
£613.00 2022-03-01
Fluorochem
207502-5g
7-(3,4,5-trimethoxyphenyl)-7-oxoheptanoic acid
951891-88-6 97%
5g
£1447.00 2022-03-01
Key Organics Ltd
MS-21060-1G
7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid
951891-88-6 >95%
1g
£388.00 2025-02-08
Key Organics Ltd
MS-21060-5G
7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid
951891-88-6 >95%
5g
£1415.00 2025-02-08

7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid Related Literature

Additional information on 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid

Recent Advances in the Study of 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic Acid (CAS: 951891-88-6)

The compound 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid (CAS: 951891-88-6) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This β-keto acid derivative, characterized by its trimethoxyphenyl moiety, has been investigated for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid exhibits potent inhibitory effects on tubulin polymerization, a key mechanism in anticancer drug development. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, with the parent compound showing promising activity against breast and lung cancer cells. Molecular docking studies revealed that the compound binds to the colchicine site of tubulin, disrupting microtubule dynamics and inducing apoptosis.

In addition to its anticancer properties, recent research has highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The study suggested that the compound's activity may be mediated through the inhibition of NF-κB signaling, a critical pathway in inflammation.

The synthesis of 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free conditions and catalytic reactions, making it more sustainable for large-scale production.

Looking ahead, researchers are exploring the potential of 7-(3,4,5-Trimethoxyphenyl)-7-oxoheptanoic acid as a scaffold for drug development. Its unique chemical structure and demonstrated biological activities make it a promising candidate for further optimization. Future studies are expected to focus on structure-activity relationships, pharmacokinetic properties, and in vivo efficacy to advance this compound toward clinical applications.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.